Cas no 477886-40-1 ((3Z)-3-[(4-methoxyphenyl)imino]-1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indol-2-one)

• Product Name: (3Z)-3-[(4-methoxyphenyl)imino]-1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indol-2-one
• CAS No: 477886-40-1
• CID: 4652910
• Update Time: 2025-11-06

(3Z)-3-[(4-methoxyphenyl)imino]-1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(4-METHOXYPHENYL)IMINO]-1-(2-PROPYNYL)-1H-INDOL-2-ONE
• (3Z)-3-[(4-methoxyphenyl)imino]-1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indol-2-one

Additional information on (3Z)-3-[(4-methoxyphenyl)imino]-1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indol-2-one

Recent Advances in the Study of (3Z)-3-[(4-methoxyphenyl)imino]-1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indol-2-one (CAS: 477886-40-1)

The compound (3Z)-3-[(4-methoxyphenyl)imino]-1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indol-2-one, with the CAS number 477886-40-1, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique indole-2-one scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug discovery.

One of the key areas of research has been the investigation of its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary data suggest that (3Z)-3-[(4-methoxyphenyl)imino]-1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indol-2-one exhibits selective inhibition against specific kinase targets, making it a valuable candidate for further development. Structural-activity relationship (SAR) studies have been conducted to identify the molecular determinants of its inhibitory activity, with modifications to the methoxyphenyl and propynyl groups showing significant effects on potency and selectivity.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs are notoriously difficult to target with small molecules, but the unique structural features of (3Z)-3-[(4-methoxyphenyl)imino]-1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indol-2-one enable it to disrupt specific interactions involved in disease pathways. For instance, studies have demonstrated its ability to interfere with the binding of transcription factors to their co-regulators, thereby modulating gene expression in cancer cells. These findings highlight its potential as a novel therapeutic agent for oncology applications.

Another significant advancement in the study of this compound is the development of synthetic methodologies to produce it in high yield and purity. Recent publications have reported optimized synthetic routes that improve scalability and reduce the formation of by-products. These advancements are crucial for enabling large-scale production and facilitating further preclinical and clinical studies. Additionally, analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its quality for research purposes.

Looking ahead, the potential applications of (3Z)-3-[(4-methoxyphenyl)imino]-1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indol-2-one extend beyond its current uses. Ongoing research is investigating its utility in neurodegenerative diseases, where its ability to cross the blood-brain barrier and modulate key signaling pathways could offer therapeutic benefits. Furthermore, combination therapies involving this compound and other small molecules or biologics are being explored to enhance efficacy and overcome drug resistance in complex diseases.

In conclusion, (3Z)-3-[(4-methoxyphenyl)imino]-1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indol-2-one (CAS: 477886-40-1) represents a promising molecule with diverse applications in chemical biology and drug discovery. Its unique structural features, combined with its selective biological activities, make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and development efforts will be essential to fully realize its potential and translate these findings into clinical applications.